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Compound of Interest

Compound Name: Sulfo-Cyanine5 maleimide

CAS No.: 2242791-82-6

Cat. No.: B611065

Get Quote

Introduction

Sulfo-Cyanine5 (Sulfo-Cy5) maleimide is a water-soluble, far-red fluorescent dye widely used

for the fluorescent labeling of biomolecules.[1][2] Its maleimide functional group specifically and

efficiently reacts with sulfhydryl (thiol) groups, commonly found in the cysteine residues of

proteins and peptides, to form a stable thioether bond.[3][4] The presence of sulfonate groups

enhances its water solubility, making it an ideal reagent for labeling sensitive proteins in

aqueous environments without the need for organic co-solvents.[5]

The fluorescence emission of Sulfo-Cy5 in the far-red region of the spectrum is a significant

advantage for biological imaging.[4] This region is characterized by low autofluorescence from

cells and tissues, which results in a higher signal-to-noise ratio and improved sensitivity.[4][5]

These properties, combined with its high molar extinction coefficient and good quantum yield,

make Sulfo-Cyanine5 maleimide a robust tool for various fluorescence microscopy

applications, including immunofluorescence, flow cytometry, and in-vivo imaging.[2][3][5]
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The photophysical and chemical properties of Sulfo-Cyanine5 maleimide are summarized

below. These values are essential for designing experiments and selecting appropriate

instrumentation.

Property Value Reference(s)

Excitation Maximum (λex) 646 nm [3][6][7]

Emission Maximum (λem) 662 nm [3][6][7]

Molar Extinction Coefficient (ε) 271,000 L·mol⁻¹·cm⁻¹ [6][8]

Fluorescence Quantum Yield

(Φ)
0.28 [6][8]

Molecular Weight ~803.00 g/mol [3][6]

Reactive Group
Maleimide (reacts with -SH

groups)
[3][4]

Solubility Water, DMSO, DMF [3][4][6]

Experimental Protocols
Protocol 1: Labeling of Proteins with Sulfo-Cyanine5
Maleimide
This protocol details the steps for conjugating Sulfo-Cyanine5 maleimide to proteins, such as

antibodies, that contain free sulfhydryl groups.

Principle of Reaction

The core of the labeling process is the Michael addition reaction between the maleimide group

of the dye and a thiol group on the protein. This reaction is highly specific and efficient within a

pH range of 6.5-7.5, resulting in a stable covalent thioether bond. For proteins like antibodies

that may not have readily available free thiols, a preliminary reduction step is required to break

disulfide bonds (-S-S-), typically in the hinge region, to generate reactive sulfhydryl groups (-

SH).[9] Tris(2-carboxyethyl)phosphine (TCEP) is a suitable reducing agent as it is effective and

does not need to be removed before adding the dye.[9][10]
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Chemical Reaction

Protein-SH
(Thiol Group)

Protein-S-Sulfo-Cyanine5
(Stable Thioether Bond)

pH 6.5-7.5

Sulfo-Cyanine5
Maleimide
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Caption: Thiol-Maleimide Conjugation Chemistry.

Materials

Protein (e.g., antibody) to be labeled

Sulfo-Cyanine5 maleimide

Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free buffer (e.g., HEPES),

pH 6.5-7.5[11]

Reducing Agent (optional): TCEP (Tris(2-carboxyethyl)phosphine) stock solution (10 mM in

water)[9]

Anhydrous DMSO or DMF

Purification Column: Size-exclusion chromatography column (e.g., Sephadex G-25) or

dialysis equipment[9][12]

Procedure

Protein Preparation:

Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.[13]
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If the buffer contains amines (like Tris), exchange it for a suitable amine-free buffer (e.g.,

PBS) via dialysis or a desalting column.

Reduction of Disulfide Bonds (if necessary):

For proteins without accessible free thiols (e.g., most native antibodies), a reduction step

is necessary.

Add a 10-fold molar excess of TCEP to the protein solution.[14]

Incubate for 30 minutes at room temperature.[14] It is not necessary to remove the TCEP

before proceeding.[9]

Dye Preparation:

Allow the vial of Sulfo-Cyanine5 maleimide to warm to room temperature before

opening.

Immediately before use, prepare a 10 mM stock solution of the dye in anhydrous DMSO or

DMF.[12][14]

Labeling Reaction:

Add a 10-20x molar excess of the Sulfo-Cyanine5 maleimide stock solution to the

protein solution while gently stirring.[12][14] The optimal ratio may need to be determined

empirically.

Protect the reaction mixture from light by wrapping the vial in aluminum foil.

Incubate for 2 hours at room temperature or overnight at 4°C.[12][14]

Purification of the Conjugate:

Remove unreacted dye by applying the reaction mixture to a size-exclusion

chromatography column (e.g., Sephadex G-25) equilibrated with PBS.[9]

The labeled protein will elute first as a colored band.[9] Smaller, unconjugated dye

molecules will be retained on the column and elute later.[9]
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Alternatively, purify the conjugate by extensive dialysis against PBS.

Characterization (Optional but Recommended):

Determine the Degree of Labeling (DOL), which is the average number of dye molecules

per protein molecule.

Measure the absorbance of the conjugate at 280 nm (for the protein) and ~646 nm (for

Sulfo-Cy5).

Calculate the DOL using the Beer-Lambert law and the molar extinction coefficients of the

protein and the dye.

1. Protein Preparation
(Buffer Exchange)

2. Antibody Reduction
(Optional, with TCEP)

4. Conjugation Reaction
(Incubate 2h at RT or overnight at 4°C)

3. Dye Preparation
(Dissolve Sulfo-Cy5 Maleimide)

5. Purification
(Size-Exclusion Chromatography)

6. Characterization
(Calculate Degree of Labeling)

Click to download full resolution via product page

Caption: Experimental Workflow for Protein Labeling.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b611065/docs?utm_src=pdf-body-img#application-notes-sulfo-cyanine5-maleimide-for-fluorescence-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Imaging Cells with Sulfo-Cy5 Labeled Probes
This protocol provides a general guideline for using a Sulfo-Cy5 labeled protein (e.g., an

antibody) for immunofluorescence staining of cultured cells.

Materials

Sulfo-Cy5 labeled protein (from Protocol 1)

Cultured cells on coverslips or in an imaging-compatible plate

Fixation Buffer: 4% paraformaldehyde (PFA) in PBS

Permeabilization Buffer: 0.1% Triton X-100 in PBS

Blocking Buffer: 1-5% Bovine Serum Albumin (BSA) in PBS

Wash Buffer: PBS

Mounting Medium with DAPI (optional, for nuclear counterstain)

Procedure

Cell Preparation:

Wash cells briefly with PBS.

Fix the cells with Fixation Buffer for 15 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Permeabilize the cells with Permeabilization Buffer for 10 minutes (required for

intracellular targets).

Wash the cells three times with PBS for 5 minutes each.

Staining:

Block non-specific binding by incubating the cells in Blocking Buffer for 30-60 minutes.
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Dilute the Sulfo-Cy5 labeled protein to the desired final concentration in Blocking Buffer.

Incubate the cells with the diluted labeled probe for 1-2 hours at room temperature or

overnight at 4°C, protected from light.

Washing:

Wash the cells three times with PBS for 5-10 minutes each to remove unbound probes.

Mounting and Imaging:

Mount the coverslip onto a microscope slide using an appropriate mounting medium.

Visualize the sample using a fluorescence microscope equipped with filter sets suitable for

Sulfo-Cy5 (Excitation: ~646 nm, Emission: ~662 nm).[5] A Cy5 filter set is standard.[15]
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Caption: General Fluorescence Microscopy Workflow.
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Problem Potential Cause(s) Suggested Solution(s)

Low Degree of Labeling (DOL)

- Inefficient reduction of

disulfide bonds.- Hydrolysis of

the maleimide group.-

Insufficient molar ratio of dye

to protein.

- Ensure TCEP solution is

fresh.[9] - Prepare the dye

stock solution immediately

before use. Ensure the

reaction pH is between 6.5 and

7.5.[9][16] - Increase the molar

ratio of dye to protein in the

reaction.[9]

Protein Precipitation

- High degree of labeling.-

High concentration of organic

solvent (DMSO/DMF).

- Reduce the dye-to-protein

molar ratio.[9] - Ensure the

final concentration of the

organic solvent in the reaction

mixture is not excessive.

Low/No Fluorescence Signal

- Photobleaching.- Low

abundance of the target

molecule.

- Use an anti-fade mounting

medium. Minimize exposure of

the sample to the excitation

light. - Consider using a

brighter dye or signal

amplification techniques if the

target is known to be of low

abundance.[4]

High Background Staining

- Incomplete removal of

unbound dye.- Insufficient

blocking.- Non-specific binding

of the conjugate.

- Ensure thorough purification

of the conjugate after labeling.

[9] - Increase the blocking time

or the concentration of the

blocking agent (e.g., BSA). -

Include an isotype control for

antibody staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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